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Compound of Interest

Compound Name: Imp2-IN-1

Cat. No.: B10856988

For researchers, scientists, and drug development professionals utilizing Imp2-IN-1, a potent
inhibitor of the RNA-binding protein IMP2, ensuring its proper disposal is a critical component
of laboratory safety and environmental responsibility. While a specific Safety Data Sheet (SDS)
with detailed disposal instructions for Imp2-IN-1 is not publicly available, this guide provides a
comprehensive framework for its safe handling and disposal based on its chemical properties
and general best practices for laboratory waste management. All personnel should be
thoroughly trained on these procedures before handling the compound.

Essential Safety and Handling Information

Imp2-IN-1 is a small molecule inhibitor intended for research use only.[1][2] Due to the absence
of extensive public safety data, it should be treated as a potentially hazardous substance.
Standard laboratory precautions, including the use of personal protective equipment (PPE)
such as safety goggles, gloves, and a lab coat, are mandatory during handling.[3][4]

Key Chemical and Storage Data

For easy reference, the following table summarizes the key quantitative data for Imp2-IN-1.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10856988?utm_src=pdf-interest
https://www.benchchem.com/product/b10856988?utm_src=pdf-body
https://www.benchchem.com/product/b10856988?utm_src=pdf-body
https://www.benchchem.com/product/b10856988?utm_src=pdf-body
https://www.targetmol.com/compound/imp2-in-1
https://www.medchemexpress.com/imp2-in-1.html
https://www.chemicalbook.com/msds/imp.pdf
https://cdn.caymanchem.com/cdn/insert/21491.pdf
https://www.benchchem.com/product/b10856988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Reference
Molecular Formula C21H14F3NO4 [5]
Molecular Weight 401.34 g/mol [1][5]
CAS Number 1480482-51-6 [1][5]
Appearance Crystalline solid [4]

Soluble in DMSO (100

mg/mL), ethanol (~5 mg/mL),
Solubility and dimethyl formamide (~30 [4][5]

mg/mL). Sparingly soluble in

agueous buffers.

Storage (Powder)

-20°C for up to 3 years.

[5]16]

Storage (In Solvent)

-80°C for up to 6 months;
-20°C for up to 1 month.

[2](5]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the safe disposal of Imp2-IN-1

waste, including pure compound, contaminated materials, and solutions.

1. Waste Segregation and Collection:

o Solid Waste:

o Collect all solid waste contaminated with Imp2-IN-1, such as unused compound,

contaminated pipette tips, weigh boats, and gloves, in a dedicated, clearly labeled

hazardous waste container.

o The container should be made of a material compatible with the waste and have a secure

lid to prevent spillage or aerosolization.[3]

e Liquid Waste:
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o Collect all liquid waste containing Imp2-IN-1, including stock solutions (typically in DMSO)
and experimental media, in a separate, labeled hazardous liquid waste container.

o Ensure the container is leak-proof and compatible with the solvents used. Do not mix
incompatible waste streams.

. Decontamination of Labware:
Reusable labware that has come into contact with Imp2-IN-1 should be decontaminated.

Rinse the labware thoroughly with an appropriate solvent (e.g., ethanol or a suitable
detergent solution) to remove residual compound.

Collect the rinseate as hazardous liquid waste.

After the initial rinse, wash the labware according to standard laboratory procedures.
. Packaging and Labeling for Disposal:

Securely seal all waste containers.

Label each container clearly with "Hazardous Waste," the full chemical name "Imp2-IN-1,"
the approximate quantity, and the date of accumulation.

If other hazardous materials are present in the waste, list them on the label as well.
. Storage Pending Disposal:

Store the sealed and labeled hazardous waste containers in a designated, secure area away
from general laboratory traffic.

This storage area should be well-ventilated and have secondary containment to prevent the
spread of any potential spills.

. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
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contractor.
o Never dispose of Imp2-IN-1 or its contaminated waste down the drain or in the regular trash.

[31[7]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the Imp2-IN-1 disposal process.
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Imp2-IN-1 Disposal Workflow
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Caption: Workflow for the proper disposal of Imp2-IN-1.

Disclaimer: This information is intended as a guide and should be supplemented by your
institution's specific safety and disposal protocols. Always consult with your Environmental
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Health and Safety (EHS) department for definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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